Cas no 1261913-07-8 (4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid)

• Product Name: 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid
• CAS No: 1261913-07-8
• MF: C₂₀H₁₅FO₃
• MW: 322.329709291458
• MDL: MFCD18322901
• CID: 2763061
• PubChem ID: 53228722
• Update Time: 2025-11-02

4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261913-07-8
• MFCD18322901
• 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid, 95%
• DTXSID30692255
• 4-(4-BENZYLOXYPHENYL)-2-FLUOROBENZOIC ACID
• 4'-(Benzyloxy)-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid

• MDL： MFCD18322901
• Inchi： 1S/C20H15FO3/c21-19-12-16(8-11-18(19)20(22)23)15-6-9-17(10-7-15)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,23)
• InChI Key： TYULUWACLQSZSH-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.10052250Da
• Monoisotopic Mass: 322.10052250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid

Comprehensive Overview of 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid (CAS No. 1261913-07-8): Properties, Applications, and Market Insights

4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid (CAS No. 1261913-07-8) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its benzyloxy and fluoro substituents, exhibits unique chemical properties that make it valuable for diverse applications. In this article, we delve into its molecular structure, synthesis pathways, industrial uses, and emerging trends, while addressing frequently asked questions about its role in modern chemistry.

The molecular formula of 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid is C₂₀H₁₅FO₃, with a molecular weight of 322.33 g/mol. Its structure combines a fluorobenzoic acid core with a benzyloxyphenyl moiety, enhancing its reactivity and solubility in organic solvents. Researchers often explore its potential as an intermediate in the synthesis of biologically active molecules, particularly in drug discovery for targeting inflammation and metabolic disorders—a hot topic aligned with current searches on "fluorinated drug candidates 2024."

One of the standout features of CAS 1261913-07-8 is its versatility. It serves as a key building block in organic synthesis, enabling the creation of complex molecules through coupling reactions. Recent studies highlight its utility in designing liquid crystal materials, responding to the growing demand for advanced display technologies. SEO-optimized queries like "fluorinated aromatic acids in electronics" reflect this trend, underscoring the compound’s relevance in cutting-edge applications.

From a commercial perspective, the global market for fluorinated aromatic compounds is projected to expand at a CAGR of 5.8% from 2023 to 2030, driven by their use in pharmaceuticals and agrochemicals. 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid is no exception, with suppliers emphasizing high-purity grades (>98%) to meet regulatory standards. This aligns with frequent search terms such as "buy fluorobenzoic acid derivatives" and "CAS 1261913-07-8 suppliers," indicating robust demand from academic and industrial buyers.

Safety and handling of 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid follow standard protocols for carboxylic acids, requiring storage in cool, dry environments. While not classified as hazardous, proper lab practices—such as using PPE—are recommended. This addresses common user concerns like "fluorobenzoic acid safety data," which ranks high in search engines among chemists and procurement specialists.

In conclusion, 4-(4-Benzyloxyphenyl)-2-fluorobenzoic acid (CAS No. 1261913-07-8) bridges innovation across multiple sectors, from medicine to materials science. Its synthesis scalability and functional adaptability position it as a compound of enduring interest, as evidenced by trending searches on "fluorinated intermediates for drug development." For researchers and industry professionals, staying updated on its applications is crucial to leveraging its full potential.